Cas no 949161-10-8 (2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline)

• Product Name: 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline
• CAS No: 949161-10-8
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 1034296
• PubChem ID: 57857487
• Update Time: 2025-05-22

2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline
• 2,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]aniline
• 1-((Diphenylphosphoryl)methyl)-4-methylpiperazine
• SCHEMBL3633066
• J-507368
• 949161-10-8
• SB81993
• DTXSID30728144
• DB-302476

• Inchi： 1S/C15H14F3N/c1-10-6-7-11(2)14(8-10)19-13-5-3-4-12(9-13)15(16,17)18/h3-9,19H,1-2H3
• InChI Key： SWUBPLNGYDBIAV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=C(C)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 265.10783394g/mol
• Monoisotopic Mass: 265.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline

2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline: A Comprehensive Overview

The compound CAS No. 949161-10-8, also known as 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and catalysis. Its structure, which features a trifluoromethyl group attached to an aromatic ring and a dimethyl-substituted aniline moiety, contributes to its distinctive reactivity and functionality.

The synthesis of 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or reductions. These advancements have not only improved the efficiency of the synthesis but also opened up new possibilities for modifying the compound's structure to suit specific applications.

The physical and chemical properties of CAS No. 949161-10-8 are highly dependent on its molecular structure. The presence of electron-donating methyl groups and electron-withdrawing trifluoromethyl groups creates a unique balance of electronic effects within the molecule. This balance influences its reactivity in various chemical transformations, making it a valuable building block in organic synthesis. Additionally, the compound exhibits interesting optical and electronic properties, which have been studied extensively for potential applications in optoelectronic devices.

In terms of applications, 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline has shown promise in several areas. In materials science, it has been used as a precursor for the synthesis of advanced polymers and hybrid materials with tailored properties. In pharmaceutical research, its unique structure has been explored for potential drug delivery systems and as a component in bioactive molecules. Furthermore, recent studies have highlighted its potential as a catalyst or catalyst precursor in various industrial processes.

Recent research has also delved into the environmental impact and biodegradation of CAS No. 949161-10-8. Understanding its behavior in different environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes specific degradation pathways under certain conditions, which could be optimized to minimize environmental risks.

The continued exploration of 2,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)aniline's properties and applications underscores its importance in modern chemistry. As researchers uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.